Cas no 33545-40-3 (Ethyl 5-(2-Furyl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(2-Furyl)isoxazole-3-carboxylate
• CAS No: 33545-40-3
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• MDL: MFCD06797477
• CID: 294323
• PubChem ID: 7127810
• Update Time: 2025-10-28

Ethyl 5-(2-Furyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-(2-furanyl)-, ethyl ester
• ethyl 5-(2-furyl)isoxazole-3-carboxylate
• ethyl 5-(furan-2-yl)-1,2-oxazole-3-carboxylate
• Ethyl 5-fur-2-ylisoxazole-3-carboxylate
• 5-furan-2-yl-isoxazole-3-carboxylic acid ethyl ester
• s11907
• MFCD06797477
• DTXSID50427809
• SB61976
• FT-0737241
• SCHEMBL1179214
• J-521062
• TS-00381
• ETHYL 5-(2-FURYL)-3-ISOXAZOLECARBOXYLATE
• CS-0206504
• Ethyl 5-(furan-2-yl)isoxazole-3-carboxylate
• A875258
• Ethyl 5-(2-furyl)-1,2-oxazole-3-carboxylate
• 33545-40-3
• AKOS003672835
• STK894303
• DB-010336
• BBL021590
• Ethyl 5-(2-Furyl)isoxazole-3-carboxylate

• MDL： MFCD06797477
• Inchi： 1S/C10H9NO4/c1-2-13-10(12)7-6-9(15-11-7)8-4-3-5-14-8/h3-6H,2H2,1H3
• InChI Key： KQWAZLUOYYQTIE-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1=CC=CO1

Computed Properties

• Exact Mass: 207.05300
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.233
• Melting Point: 49 °C
• Boiling Point: 352.4°Cat760mmHg
• Flash Point: 166.9°C
• Refractive Index: 1.506
• PSA: 65.47000
• LogP: 2.11130
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-(2-Furyl)isoxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on Ethyl 5-(2-Furyl)isoxazole-3-carboxylate

Ethyl 5-(2-Furyl)isoxazole-3-carboxylate (CAS No. 33545-40-3): A Comprehensive Overview in Modern Chemical Biology

Ethyl 5-(2-Furyl)isoxazole-3-carboxylate (CAS No. 33545-40-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery. This compound, characterized by an isoxazole core fused with a furyl group, presents a promising scaffold for the development of novel bioactive molecules.

The structural motif of Ethyl 5-(2-Furyl)isoxazole-3-carboxylate combines the versatility of the isoxazole ring, which is known for its presence in various bioactive natural products and pharmaceuticals, with the electron-rich nature of the furyl group. This combination not only enhances the compound's potential for interaction with biological targets but also opens up avenues for further chemical modification and derivatization.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological properties. The isoxazole ring, in particular, has been extensively studied for its role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the furyl group in Ethyl 5-(2-Furyl)isoxazole-3-carboxylate further enriches its pharmacophoric potential by contributing to electron delocalization and enhancing solubility.

One of the most compelling aspects of Ethyl 5-(2-Furyl)isoxazole-3-carboxylate is its utility as a building block in medicinal chemistry. The compound's ability to serve as a precursor for more complex molecules has made it a valuable tool in synthetic chemistry. Researchers have leveraged its structure to develop novel derivatives with enhanced biological activity. For instance, modifications at the carboxylate moiety have been explored to improve metabolic stability and bioavailability.

The furyl group in Ethyl 5-(2-Furyl)isoxazole-3-carboxylate also plays a crucial role in modulating the electronic properties of the molecule. This feature has been exploited in the design of molecules targeting specific enzymes and receptors. Recent studies have highlighted its potential in inhibiting certain kinases and enzymes involved in cancer pathways. The ability to fine-tune these interactions through structural modifications makes this compound an attractive candidate for further development.

Moreover, the isoxazole ring's inherent bioactivity has been linked to its ability to engage with various biological targets. This has led to investigations into its potential as an antimicrobial agent. Research has shown that derivatives of isoxazole can exhibit potent activity against Gram-positive bacteria, making them promising candidates for novel antibiotics. The addition of the furyl group may further enhance these properties by improving cell membrane permeability and target binding affinity.

The synthesis of Ethyl 5-(2-Furyl)isoxazole-3-carboxylate has also been optimized for scalability and efficiency. Modern synthetic methodologies have enabled the production of this compound in multi-kilogram quantities, facilitating its use in both academic and industrial research settings. Advances in catalytic processes have further streamlined its synthesis, reducing reaction times and improving yields.

In conclusion, Ethyl 5-(2-Furyl)isoxazole-3-carboxylate (CAS No. 33545-40-3) represents a significant advancement in the field of chemical biology. Its unique structural features and versatile pharmacological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.